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Compound of Interest

Compound Name: Ronifibrate

Cat. No.: B1679522 Get Quote

Application Notes and Protocols for Ronifibrate
Stock Solutions
Introduction
Ronifibrate is a hypolipidemic agent belonging to the fibrate class of drugs.[1] It functions as

an ester of clofibric acid and niacin.[1] In laboratory settings, Ronifibrate is a valuable tool for

studying lipid metabolism and related cellular pathways. Accurate and consistent experimental

results are critically dependent on the correct preparation, storage, and handling of Ronifibrate
stock solutions. These application notes provide detailed protocols and essential data for

researchers, scientists, and drug development professionals working with Ronifibrate.

Data Presentation
Quantitative and qualitative data regarding Ronifibrate are summarized below for easy

reference.

Table 1: Physicochemical Properties of Ronifibrate
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Property Value Source(s)

Chemical Formula C₁₉H₂₀ClNO₅ [2][3][4]

Molecular Weight 377.82 g/mol [2][3][4]

Appearance Solid powder [2]

Purity
>98% (refer to Certificate of

Analysis)
[2]

Table 2: Solubility and Storage of Ronifibrate

Parameter Details Source(s)

Solvent
Soluble in Dimethyl Sulfoxide

(DMSO).
[2]

Solid Storage

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years). Shelf life is >2 years if

stored properly.

[2]

Stock Solution Storage

Store aliquots in airtight, light-

protected vials. 0-4°C for short

term (days to weeks) or -20°C

for long term (months).

[2]

Solution Stability

Fibrates can be susceptible to

hydrolysis under acidic or

basic conditions, as well as

degradation from light and

heat. It is recommended to

prepare fresh working

solutions and avoid long-term

storage of aqueous dilutions.

[5][6]
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This section provides a detailed methodology for the preparation of a Ronifibrate stock

solution. The primary solvent recommended for initial stock solutions is high-purity, anhydrous

DMSO.

Protocol 1: Preparation of a 10 mM Ronifibrate Stock
Solution in DMSO
1. Materials and Equipment:

Ronifibrate powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Calibrated analytical balance

Sterile conical tube (e.g., 15 mL) or amber glass vial

Sterile serological pipettes or calibrated micropipettes

Vortex mixer

Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

Sterile cryovials for aliquoting

2. Calculation: To prepare a 10 mM stock solution, the required mass of Ronifibrate must be

calculated using its molecular weight (MW = 377.82 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol ) /

1000

Example for 10 mL of a 10 mM stock:

Mass (mg) = 10 mM x 10 mL x 377.82 g/mol / 1000

Mass (mg) = 37.78 mg

3. Step-by-Step Procedure:
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Weighing: Tare a sterile conical tube or vial on the analytical balance. Carefully weigh out the

calculated amount of Ronifibrate powder (e.g., 37.78 mg) and add it to the tube.

Dissolution: Using a sterile pipette, add the desired volume of anhydrous DMSO (e.g., 10

mL) to the tube containing the Ronifibrate powder.

Mixing: Cap the tube securely and vortex the solution at room temperature until the

Ronifibrate powder is completely dissolved. Gentle warming in a water bath (not exceeding

37°C) may be used to aid dissolution if necessary, but avoid overheating.

Sterilization (Optional but Recommended): For cell culture experiments, sterilize the stock

solution by filtering it through a 0.22 µm solvent-compatible syringe filter into a new sterile

tube. This step removes any potential microbial contaminants.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in

sterile, light-protected cryovials. This practice minimizes contamination and degradation from

repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name ("Ronifibrate"), concentration

(10 mM in DMSO), preparation date, and your initials.

Storage: Store the aliquots at -20°C for long-term use.[2]

Note on Working Solutions: When preparing working solutions for cell culture, the final

concentration of DMSO in the culture medium should typically be kept below 0.5% to avoid

solvent-induced cytotoxicity.[7] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Visualizations
Experimental Workflow: Ronifibrate Stock Solution
Preparation
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Caption: Workflow for preparing a sterile Ronifibrate stock solution.
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Signaling Pathway: Ronifibrate Mechanism of Action
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Caption: Ronifibrate activates PPAR-α to regulate lipid metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679522#how-to-prepare-ronifibrate-stock-solutions-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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